Cas no 1181533-98-1 (N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride)

• Product Name: N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride
• CAS No: 1181533-98-1
• MF: C₈H₁₄ClNS
• MW: 191.72145986557
• MDL: MFCD12197214
• CID: 1078949
• PubChem ID: 45791593
• Update Time: 2025-07-11

N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride
• AKOS026744638
• CS-0216503
• 1181533-98-1
• methyl[1-(5-methylthiophen-2-yl)ethyl]aminehydrochloride
• N-methyl-1-(5-methylthiophen-2-yl)ethanamine;hydrochloride
• methyl[1-(5-methylthiophen-2-yl)ethyl]amine hydrochloride
• MFCD12197214
• J-003715
• EN300-45472
• Z594413646

• MDL： MFCD12197214
• Inchi： 1S/C8H13NS.ClH/c1-6-4-5-8(10-6)7(2)9-3;/h4-5,7,9H,1-3H3;1H
• InChI Key： HVVFWGFFUWAALO-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(C)NC

Computed Properties

• Exact Mass: 155.077
• Monoisotopic Mass: 155.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3A^2

Experimental Properties

• Melting Point: 104-106 °C

N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride

N-Methyl-1-(5-methyl-2-thienyl)ethanamine Hydrochloride (CAS No. 1181533-98-1): An Overview

N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride (CAS No. 1181533-98-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-MeMTA HCl, is a derivative of thiophene and amino groups, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride consists of a thiophene ring substituted with a methyl group at the 5-position, an ethylamine side chain, and a methyl group attached to the nitrogen atom. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity as a serotonin receptor agonist. Serotonin receptors play crucial roles in regulating mood, sleep, and appetite, making this compound a promising candidate for the treatment of mood disorders and other neuropsychiatric conditions.

In addition to its potential as a serotonin receptor agonist, N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride has also been investigated for its effects on other neurotransmitter systems. Studies have demonstrated that it can interact with dopamine and norepinephrine receptors, suggesting its potential utility in treating conditions such as depression and anxiety disorders. These findings have sparked interest among researchers and pharmaceutical companies alike, leading to further exploration of its therapeutic applications.

The pharmacokinetic properties of N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drugs. Its high bioavailability and low toxicity make it an attractive candidate for preclinical and clinical trials.

Clinical trials involving N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Early results from Phase I trials have shown promising outcomes, with participants reporting significant improvements in mood and cognitive function without severe adverse effects. These preliminary findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

Beyond its therapeutic applications, N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride has also been explored for its use in diagnostic imaging. Its unique chemical properties make it suitable as a ligand for positron emission tomography (PET) imaging, allowing researchers to visualize specific brain regions involved in serotonin signaling pathways. This application could provide valuable insights into the pathophysiology of neuropsychiatric disorders and aid in the development of more targeted treatments.

In conclusion, N-Methyl-1-(5-methyl-2-thienyl)ethanamine hydrochloride (CAS No. 1181533-98-1) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the future of medicinal chemistry and pharmaceutical development.